Cas no 149725-81-5 (Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)-)

• Product Name: Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)-
• CAS No: 149725-81-5
• MF: C₅₆H₆₀N₆O₄
• MW: 881.11341381073
• MDL: MFCD00198108
• CID: 135615
• PubChem ID: 24866252
• Update Time: 2025-07-08

Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)- Chemical and Physical Properties

Names and Identifiers

• Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)-
• Hydroquinidine-2,5-diphenyl-4,6-pyri-midinediyl diether
• (DHQD)2Pyr
• 4-[(S)-[(2R,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-[6-[(S)-[(2R,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methoxy]-2,5-diphenylpyrimidin-4-yl]oxymethyl]-6-methoxyqui
• Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9...
• hydroquinidine 2,5-diphenyl-4,6-pyri-midinediyl diether
• HYDROQUINIDINE-2,5-DIPHENYL-4,6-PYRIMIDINEDIYL DIETHER
• 2,5-Diphenyl-4,6-bis(dihydroquinidine)pyrimidine
• HYDROQUINIDINE 2,5-DIPHENYL-4,6-PYRIMIDINEDIYL DIETHER
• (DHQD)2Pyr,Hydroquinidine-2,5-diphenyl-4,6-pyrimidinediyl diether
• 6,6-((1S)-((2,5-Diphenylpyrimidine-4,6-diyl)bis(oxy))bis((6-methoxyquinolin-4-yl)methylene))bis(3-vinylquinuclidine)
• (DHQD)2Pyr 97%
• Hydroquinidine-2,5-diphenyl-4,6-pyrimidinediyl Diether,99%e.e.
• (DHQD)2-PYR
• AC-30193
• MFCD00198108
• 149725-81-5
• 4-[(R)-[(2S)-5-Ethyl-1-azabicyclo[2.2.2]octan-2-yl]-[6-[(R)-(5-ethyl-1-azabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methoxy]-2,5-diphenylpyrimidin-4-yl]oxymethyl]-6-methoxyquinoline
• 4-[(S)-[(2R,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-[6-[(S)-[(2R,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methoxy]-2,5-diphenylpyrimidin-4-yl]oxymethyl]-6-methoxyquinoline
• (DHQD)2Pyr, 97%
• SWKRDCRSJPRVNF-DOGDSVMGSA-N
• J-008615
• ZFA72581
• AKOS025394384
• (1S,1'S,3R,3'R,4S,4'S,6R,6'R)-6,6'-((1S,1'S)-((2,5-Diphenylpyrimidine-4,6-diyl)bis(oxy))bis((6-methoxyquinolin-4-yl)methylene))bis(3-ethylquinuclidine)
• CS-W011380
• (3R,3'R,4S,4'S,6R,6'R)-6,6'-((1S,1'S)-(2,5-diphenylpyrimidine-4,6-diyl)bis(oxy)bis((6-methoxyquinolin-4-yl)methylene))bis(3-ethylquinuclidine)
• D83249
• DTXSID80437870
• 4-[(S)-[(2R,4S,5R)-5-ETHYL-1-AZABICYCLO[2.2.2]OCTAN-2-YL]({6-[(S)-[(2R,4S,5R)-5-ETHYL-1-AZABICYCLO[2.2.2]OCTAN-2-YL](6-METHOXYQUINOLIN-4-YL)METHOXY]-2,5-DIPHENYLPYRIMIDIN-4-YL}OXY)METHYL]-6-METHOXYQUINOLINE

• MDL： MFCD00198108
• Inchi： 1S/C56H60N6O4/c1-5-35-33-61-27-23-39(35)29-49(61)52(43-21-25-57-47-19-17-41(63-3)31-45(43)47)65-55-51(37-13-9-7-10-14-37)56(60-54(59-55)38-15-11-8-12-16-38)66-53(50-30-40-24-28-62(50)34-36(40)6-2)44-22-26-58-48-20-18-42(64-4)32-46(44)48/h7-22,25-26,31-32,35-36,39-40,49-50,52-53H,5-6,23-24,27-30,33-34H2,1-4H3/t35-,36-,39-,40-,49+,50+,52-,53-/m0/s1
• InChI Key： SWKRDCRSJPRVNF-DOGDSVMGSA-N
• SMILES： O(C1C(C2C=CC=CC=2)=C(N=C(C2C=CC=CC=2)N=1)O[C@@H](C1C=CN=C2C=CC(=CC=12)OC)[C@H]1C[C@@H]2CCN1C[C@@H]2CC)[C@@H](C1C=CN=C2C=CC(=CC=12)OC)[C@H]1C[C@@H]2CCN1C[C@@H]2CC

Computed Properties

• Exact Mass: 880.46800
• Monoisotopic Mass: 880.46760442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 66
• Rotatable Bond Count: 14
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.2

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 247-250 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.69
• Solubility: Insuluble (3.6E-6 g/L) (25 ºC),
• PSA: 94.96000
• LogP: 11.28100
• Solubility: Not determined

Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)-

Introduction to Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)-] and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biochemical research. Among these, Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)-] stands out due to its unique structural and functional properties. This compound has garnered significant attention in recent years for its potential applications in drug development and molecular biology. The intricate structure of this molecule, characterized by its dual connectivity via a pyrimidine bridge and multiple functional groups, makes it a subject of intense study among researchers.

The compound's chemical formula and structural arrangement contribute to its versatility in various biochemical interactions. Specifically, the presence of 2,5-diphenyl-4,6-pyrimidinediyl units enhances its binding affinity to biological targets, making it a promising candidate for therapeutic applications. Furthermore, the 10,11-dihydro-6'-methoxy moiety introduces additional functionality that can be exploited for modulating biological pathways.

In recent years, the field of medicinal chemistry has seen a surge in the development of targeted therapies. Compounds like Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)-] are being extensively studied for their ability to interact with specific enzymes and receptors. This has led to significant breakthroughs in understanding disease mechanisms and developing novel drug candidates.

One of the most intriguing aspects of this compound is its stereochemistry. The configuration at the (9S,9''S) positions contributes to its unique biological activity. Stereoisomers often exhibit different pharmacological properties due to their distinct spatial arrangements. In the case of this compound, the specific stereochemistry enhances its binding affinity and selectivity towards biological targets.

The synthesis of such complex molecules is a testament to the advancements in synthetic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. This process requires a deep understanding of organic reactions and their mechanistic pathways. Recent innovations in synthetic methodologies have made it possible to produce these compounds on a larger scale, facilitating further research and development.

The application of computational chemistry has also played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at the atomic level. This approach has been particularly useful in identifying potential drug candidates and optimizing their properties.

In addition to its pharmaceutical applications, this compound has shown promise in other areas of chemical research. For instance, its unique structural features make it an excellent candidate for studying molecular recognition processes. These studies can provide insights into how molecules interact with each other in complex systems.

The latest research on Cinchonan,9,9''-[(2,5-diphenyl-4,6-pyrimidinediyl)bis(oxy)]bis[10,11-dihydro-6'-methoxy-,(9S,9''S)-] has revealed new possibilities for its use in therapeutic interventions. Studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Furthermore, preliminary findings suggest that it may have neuroprotective properties due to its ability to interact with neurotransmitter receptors.

The development of new drug candidates is a lengthy and rigorous process that involves multiple stages of testing. However，the initial promise shown by compounds like this one can significantly accelerate this process by providing valuable leads for further investigation. Collaborative efforts between chemists，biologists，and pharmacologists are essential for translating these findings into tangible therapeutic benefits.

The future prospects for this compound are promising，with ongoing research aimed at expanding its applications. As our understanding of biological systems continues to grow，so does the potential for discovering new uses for existing compounds。The interdisciplinary nature of modern chemical research ensures that compounds like this one will continue to play a vital role in advancing scientific knowledge and improving human health.